Ammonium iron(III) hexacyanoferrate(II)

• IUPAC Name: azanium;iron(2+);iron(3+);hexacyanide
• InChI: InChI=1S/6CN.2Fe.H3N/c6*1-2;;;/h;;;;;;;;1H3/q6*-1;+2;+3;/p+1
• InChI Key: ILZWGESBVHGTRX-UHFFFAOYSA-O
• Canonical SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[NH4+].[Fe+2].[Fe+3]
• Molecular Formula: C6H4Fe2N7
• Molecular Weight: 285.83 g/mol
• CAS RN: 25869-00-5

Description

Synthesis Analysis

The synthesis of ammonium iron(III) hexacyanoferrate(II) can involve several methods, including coprecipitation techniques and reactions involving iron salts with hexacyanoferrate ions in the presence of ammonium ions. For instance, a study detailed the synthesis of a related compound, ammonium barium hexacyanoferrate(II) trihydrate, providing insights into the general approach for synthesizing hexacyanoferrates and highlighting the importance of controlling parameters such as pH, temperature, and concentration for the successful preparation of these complexes (Córdoba et al., 2015).

Molecular Structure Analysis

The molecular structure of ammonium iron(III) hexacyanoferrate(II) is characterized by its octahedral coordination geometry, where the iron(III) center is coordinated by six cyanide ligands. This arrangement leads to a highly symmetric structure that can be further analyzed using techniques such as X-ray diffraction (XRD) and infrared (IR) spectroscopy. For example, structural characterization studies of related hexacyanoferrate compounds have provided valuable information on the arrangement of ions within the crystal lattice and the interaction between different metal centers and cyanide ligands (Xue & Mak, 1996).

Chemical Reactions and Properties

Ammonium iron(III) hexacyanoferrate(II) participates in various chemical reactions, including redox processes, where it can act as an electron acceptor or donor depending on the conditions. Its ability to undergo reversible redox reactions makes it an interesting compound for applications in electrochemistry and as a mediator in analytical chemistry. The study of its reactions with different agents, such as nitric and nitrous acids, provides insights into its reactivity and potential applications in catalysis and environmental chemistry (Davies & Stedman, 1974).

Physical Properties Analysis

The physical properties of ammonium iron(III) hexacyanoferrate(II), including its solubility, thermal stability, and morphology, are crucial for its application in various fields. Techniques such as thermogravimetric analysis (TGA), scanning electron microscopy (SEM), and atomic force microscopy (AFM) are commonly used to study these properties. For instance, the morphological and electrochemical changes induced by the presence of surfactants during the electrochemical preparation of nanoclustered iron(III) hexacyanoferrate have been investigated, highlighting the impact of synthesis conditions on the physical characteristics of the compound (Kumar & Pillai, 2006).

Chemical Properties Analysis

The chemical properties of ammonium iron(III) hexacyanoferrate(II), such as its redox potential, stability in various media, and interaction with different chemical species, are integral to its utility in chemical sensors, batteries, and as a catalyst. The exploration of its interactions with different metals and ligands can provide insights into its versatility and potential for customization in specific applications. For example, the study of substitutional solid solutions involving hexacyanoferrates offers a glimpse into the tunability of its electrochemical and magnetic properties, which could be exploited in designing new materials (Widmann et al., 2002).

Scientific Research Applications

• A study by Kaikkonen and Lehto (2000) developed a method to separate ammonium-iron(III)-hexacyanoferrate(II) from water, which is useful for studying cesium-binding agent interactions in vitro (Kaikkonen & Lehto, 2000).

• Ježek et al. (2007) found that hexacyanoferrate(III) is effective in mediating the determination of total iron in potable waters, with a detection limit of 10 µg/L and a pH range of 2.5-2.7 (Ježek et al., 2007).

• Potassium hexacyanoferrate(II) was identified as a promising cyanating agent for palladium-catalyzed cyanation of aryl halides by Schareina, Zapf, and Beller (2004), yielding benzonitriles under optimized conditions (Schareina, Zapf, & Beller, 2004).

• Verwey and Balt (1969) studied the kinetics of hexacyanoferrate(III) oxidation of formazans in ammonia-containing solutions (Verwey & Balt, 1969).

• The research by Saito (1984) demonstrated that hexacyanoferrate(II) and (III) ions could be removed from dilute aqueous solution by activated carbon, with maximum adsorption at around pH 3 (Saito, 1984).

• Brar, Brar, and Sandhu (1983) observed that thermal decomposition of hexaamminecobalt(III) hexacyanoferrate(III) leads to iron metal and carbides (Brar, Brar, & Sandhu, 1983).

Safety And Hazards

Ammonium iron(III) hexacyanoferrate(II) should be handled in a well-ventilated place. Contact with skin and eyes should be avoided. It should not be breathed in or ingested. It is also harmful to aquatic life with long-lasting effects.